molecular formula C28H29N5O4 B2995164 7-(4-benzoylpiperazine-1-carbonyl)-5-(3-methoxypropyl)-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one CAS No. 1021078-14-7

7-(4-benzoylpiperazine-1-carbonyl)-5-(3-methoxypropyl)-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one

Cat. No. B2995164
CAS RN: 1021078-14-7
M. Wt: 499.571
InChI Key: NZWJSGMPRGKNJS-UHFFFAOYSA-N
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Description

7-(4-benzoylpiperazine-1-carbonyl)-5-(3-methoxypropyl)-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one is a useful research compound. Its molecular formula is C28H29N5O4 and its molecular weight is 499.571. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Activities

  • Compounds derived from 4-benzoyl-1,5-diphenyl-1H-pyrazole-3-carboxylic acid have been synthesized and evaluated for antibacterial activities against both Gram-positive and Gram-negative bacteria. The sulfamide derivative showed significant antibacterial activity, indicating the potential of these compounds in treating bacterial infections (Bildirici, Şener, & Tozlu, 2007).

Anticancer and Antiviral Activities

  • Novel benzamide-based 5-aminopyrazoles and their derivatives exhibited significant anti-influenza A virus (subtype H5N1) activity. Among the synthesized compounds, eight showed substantial antiviral activities, highlighting their potential in combating avian influenza (Hebishy, Salama, & Elgemeie, 2020).

Antiinflammatory and Analgesic Activities

  • Pyrrolo[1,2-a]pyrrole derivatives have been studied for their antiinflammatory and analgesic effects. Some compounds, particularly those with specific benzoyl substituents, have shown potential as analgesic agents in humans, indicating their value in pain management (Muchowski et al., 1985).

Antiparkinsonian Activities

  • Research on substituted pyridine derivatives from 2-chloro-6-ethoxy-4-acetylpyridine demonstrated that several compounds exhibit notable analgesic and antiparkinsonian activities, comparable to established drugs such as Valdecoxib and Benzatropine. This suggests their potential application in treating Parkinson's disease and related disorders (Amr, Maigali, & Abdulla, 2008).

Synthesis of Heterocycles

  • The synthesis of pyrazolo[3,4-b]pyridines using ammonium acetate as a green reagent in multi-component reactions showcases the environmental benefits and efficiency of producing these compounds, which can serve as key intermediates in pharmaceutical development (Jachak et al., 2008).

properties

IUPAC Name

7-(4-benzoylpiperazine-1-carbonyl)-5-(3-methoxypropyl)-2-phenylpyrazolo[4,3-c]pyridin-3-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C28H29N5O4/c1-37-18-8-13-30-19-23(25-24(20-30)28(36)33(29-25)22-11-6-3-7-12-22)27(35)32-16-14-31(15-17-32)26(34)21-9-4-2-5-10-21/h2-7,9-12,19-20H,8,13-18H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NZWJSGMPRGKNJS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COCCCN1C=C2C(=NN(C2=O)C3=CC=CC=C3)C(=C1)C(=O)N4CCN(CC4)C(=O)C5=CC=CC=C5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C28H29N5O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

499.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

7-(4-benzoylpiperazine-1-carbonyl)-5-(3-methoxypropyl)-2-phenyl-2H-pyrazolo[4,3-c]pyridin-3(5H)-one

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